Cas no 300375-48-8 (3-2-oxo-2-(piperidin-1-yl)ethyl-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione)

3-2-oxo-2-(piperidin-1-yl)ethyl-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione structure
300375-48-8 structure
Product Name:3-2-oxo-2-(piperidin-1-yl)ethyl-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione
CAS No:300375-48-8
MF:C19H18N2O3
MW:322.357824802399
CID:6565884
Update Time:2025-07-16

3-2-oxo-2-(piperidin-1-yl)ethyl-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-2-oxo-2-(piperidin-1-yl)ethyl-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione
    • 2-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
    • 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-[2-oxo-2-(1-piperidinyl)ethyl]-
    • Inchi: 1S/C19H18N2O3/c22-16(20-10-2-1-3-11-20)12-21-18(23)14-8-4-6-13-7-5-9-15(17(13)14)19(21)24/h4-9H,1-3,10-12H2
    • InChI Key: KZGJMLXNIUSMLN-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C3C(C=CC=C3C(=O)N1CC(=O)N1CCCCC1)=CC=C2

3-2-oxo-2-(piperidin-1-yl)ethyl-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione Pricemore >>

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F0303-0078-10mg
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Additional information on 3-2-oxo-2-(piperidin-1-yl)ethyl-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione

Comprehensive Analysis of 3-2-oxo-2-(piperidin-1-yl)ethyl-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione (CAS No. 300375-48-8)

In the realm of organic chemistry and pharmaceutical research, 3-2-oxo-2-(piperidin-1-yl)ethyl-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione (CAS No. 300375-48-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its intricate tricyclic framework and piperidine moiety, is a subject of ongoing exploration in drug discovery and material science. Researchers are particularly interested in its pharmacological properties, which may include enzyme inhibition and receptor modulation.

The molecular structure of CAS No. 300375-48-8 features a 2,4-dione core, which is often associated with bioactive molecules. This structural motif is commonly found in compounds with antioxidant and anti-inflammatory properties, making it a hot topic in biomedical research. Recent studies have highlighted its potential role in addressing oxidative stress-related disorders, a growing concern in modern healthcare. The integration of piperidine further enhances its bioavailability, a critical factor in drug development.

From a synthetic perspective, the preparation of 3-2-oxo-2-(piperidin-1-yl)ethyl-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione involves multi-step organic transformations, including cyclization and functional group interconversion. These processes are often optimized for green chemistry principles, aligning with the global push for sustainable synthesis. The compound's solubility and stability under physiological conditions are also key areas of investigation, as they influence its therapeutic efficacy.

In the context of computational chemistry, CAS No. 300375-48-8 has been modeled to predict its binding affinity toward various biological targets. Such in silico studies are invaluable for accelerating drug design and reducing experimental costs. The compound's electrophilic sites and hydrogen-bonding capacity are frequently analyzed to understand its molecular interactions, a trending topic in cheminformatics.

Beyond pharmaceuticals, 3-2-oxo-2-(piperidin-1-yl)ethyl-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaene-2,4-dione has potential applications in material science. Its conjugated system and rigid backbone make it a candidate for organic electronics, such as OLEDs and sensors. This dual applicability in life sciences and advanced materials underscores its versatility and broadens its research appeal.

As the scientific community continues to explore CAS No. 300375-48-8, questions about its toxicity profile, metabolic pathways, and scalable synthesis remain at the forefront. Addressing these queries will be pivotal in unlocking its full potential. With advancements in high-throughput screening and AI-driven drug discovery, this compound is poised to play a transformative role in precision medicine and smart materials.

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